Cas no 554438-84-5 (N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine)

N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine structure
554438-84-5 structure
Product Name:N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
CAS No:554438-84-5
MF:C18H18N2OS
MW:310.413322925568
CID:843701
PubChem ID:2433119
Update Time:2025-09-26

N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2-METHOXY-BENZYL)-(4-P-TOLYL-THIAZOL-2-YL)-AMINE
    • N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
    • N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine
    • EN300-06162
    • C18H18N2OS
    • G30347
    • J-500835
    • NCGC00315921-01
    • AB00720724-02
    • 554438-84-5
    • SB83046
    • Z48851790
    • AB00720724-01
    • AKOS027427095
    • N-(2-Methoxybenzyl)-4-(p-tolyl)thiazol-2-amine
    • (2-Methoxybenzyl)-(4-p-tolyl-2-thiazolyl)amine
    • MDL: MFCD03988187
    • Inchi: 1S/C18H18N2OS/c1-13-7-9-14(10-8-13)16-12-22-18(20-16)19-11-15-5-3-4-6-17(15)21-2/h3-10,12H,11H2,1-2H3,(H,19,20)
    • InChI Key: GENMYJAHHBAALH-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)N=C1NCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 310.114
  • Monoisotopic Mass: 310.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.4A^2
  • XLogP3: 4.8

N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Pricemore >>

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